(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(2-nitrophenoxy)tetrahydro-2H-pyran-2-carboxylic acid
(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(2-nitrophenoxy)tetrahydro-2H-pyran-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
137629-36-8
VCID:
VC0016495
InChI:
InChI=1S/C12H13NO9/c14-7-8(15)10(11(17)18)22-12(9(7)16)21-6-4-2-1-3-5(6)13(19)20/h1-4,7-10,12,14-16H,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1
SMILES:
C1=CC=C(C(=C1)[N+](=O)[O-])OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C12H13NO9
Molecular Weight:
315.23 g/mol
(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(2-nitrophenoxy)tetrahydro-2H-pyran-2-carboxylic acid
CAS No.: 137629-36-8
Reference Standards
VCID: VC0016495
Molecular Formula: C12H13NO9
Molecular Weight: 315.23 g/mol
| CAS No. | 137629-36-8 |
|---|---|
| Product Name | (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(2-nitrophenoxy)tetrahydro-2H-pyran-2-carboxylic acid |
| Molecular Formula | C12H13NO9 |
| Molecular Weight | 315.23 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-nitrophenoxy)oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H13NO9/c14-7-8(15)10(11(17)18)22-12(9(7)16)21-6-4-2-1-3-5(6)13(19)20/h1-4,7-10,12,14-16H,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1 |
| Standard InChIKey | UADVJQJTJSOJOQ-GOVZDWNOSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)[N+](=O)[O-])O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | C1=CC=C(C(=C1)[N+](=O)[O-])OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC=C(C(=C1)[N+](=O)[O-])OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | 2-Nitrophenyl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 22817847 |
| Last Modified | Nov 11 2021 |
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